![molecular formula C8H10N2O2 B1434401 2-(1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid CAS No. 1601247-09-9](/img/structure/B1434401.png)
2-(1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
Overview
Description
Scientific Research Applications
Comprehensive Analysis of 2-(1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid Applications
Anticancer Research: Pyrazole derivatives have been studied for their potential anticancer properties. The core structure of pyrazole can be modified to improve growth inhibition in cancer cells, such as PC-3 cells, which are a model for prostate cancer .
Enzyme Inhibition: Compounds with a pyrazole moiety have been identified as novel inhibitors of enzymes like NAMPT, which is important in the biosynthesis of NAD+ and is a target for cancer therapy .
Antiparasitic Activity: Pyrazole-bearing compounds exhibit potent antileishmanial and antimalarial activities. Molecular simulation studies justify the potent in vitro activity due to desirable fitting patterns in target enzyme pockets characterized by lower binding free energy .
Synthesis of New Heterocycles: Pyrazoles can be used as building blocks to produce new heterocycles, which are crucial in the development of pharmaceuticals and agrochemicals .
Antifungal Applications: Derivatives of pyrazole have been designed and synthesized with antifungal properties, showing potential as fungicides .
properties
IUPAC Name |
2-(2-methylpyrazol-3-yl)cyclopropane-1-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-10-7(2-3-9-10)5-4-6(5)8(11)12/h2-3,5-6H,4H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVLKCLWYBASUPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C2CC2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-methyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.